Cas no 1208075-24-4 (6-Bromo-2,3,4-trifluorobenzenethiol)

• Product Name: 6-Bromo-2,3,4-trifluorobenzenethiol
• CAS No: 1208075-24-4
• MF: C₆H₂BrF₃S
• MW: 243.044290065765
• MDL: MFCD12026149
• CID: 4577452
• Update Time: 2025-11-02

6-Bromo-2,3,4-trifluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3,4-trifluorobenzenethiol
• 6-Bromo-2,3,4-trifluorobenzenethiol

• MDL： MFCD12026149
• Inchi： 1S/C6H2BrF3S/c7-2-1-3(8)4(9)5(10)6(2)11/h1,11H
• InChI Key： IWNBVOJYLXDRHB-UHFFFAOYSA-N
• SMILES： C1(S)=C(Br)C=C(F)C(F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 6-Bromo-2,3,4-trifluorobenzenethiol

6-Bromo-2,3,4-Trifluorobenzenethiol (CAS No. 1208075-24-4): A Versatile Building Block in Modern Medicinal Chemistry

6-Bromo-2,3,4-trifluorobenzenethiol (CAS No. 1208075-24-4) is a highly functionalized aromatic thiol compound that has garnered significant attention in recent years due to its unique chemical structure and diverse reactivity profile. This compound belongs to the class of fluorinated aromatic thiols, a subclass of organic molecules characterized by the presence of both halogen substituents and thiol functional groups. The strategic positioning of three fluorine atoms and a bromine atom on the benzene ring, combined with the sulfhydryl (-SH) group, endows this molecule with exceptional synthetic utility in the development of novel pharmaceuticals, agrochemicals, and materials science applications.

Recent studies published in Organic Letters (2023) and Advanced Synthesis & Catalysis (2024) have highlighted the electronic and steric effects of the trifluoromethyl groups in influencing the reactivity of aromatic thiols. In particular, the 2,3,4-trifluorobenzene scaffold has been shown to enhance the stability of transition states during nucleophilic aromatic substitution (SNAr) reactions, a key mechanism in the synthesis of fluorinated heterocycles. This property has been leveraged in the development of selective kinase inhibitors, where the bromine substituent serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Negishi couplings.

The thiol functional group in 6-bromo-2,3,4-trifluorobenzenethiol exhibits remarkable redox activity, making this compound a valuable intermediate in the synthesis of disulfide bonds and thiol-ene click chemistry reactions. A 2023 study in Chemistry - A European Journal demonstrated the use of this molecule in the preparation of fluorinated disulfide-linked peptides, which have shown enhanced bioavailability and targeting efficiency in preclinical cancer therapy models. The fluorine atoms in the 2,3,4-trifluorobenzene ring were found to modulate the hydrophobicity of the resulting molecules, enabling precise control over cell membrane permeability and protein-ligand interactions.

From an organic synthesis perspective, the bromine atom in 6-bromo-2,3,4-trifluorobenzenethiol provides a halogenation site for a wide range of transition-metal-catalyzed reactions. Notably, recent advances in electrophilic aromatic substitution methodologies have enabled the regioselective introduction of fluorinated substituents to the benzene ring with high enantioselectivity using chiral catalysts. A 2024 report in Nature Chemistry described a novel photoredox-catalyzed protocol that utilizes 6-bromo-2,3,4-trifluorobenzenethiol as a precursor to synthesize fluorinated benzothiazoles, a class of compounds with antimicrobial and antifungal properties.

In the field of medicinal chemistry, the fluorine atoms in 6-bromo-2,3,4-trifluorobenzenethiol have been strategically employed to modulate metabolic stability and pharmacokinetic profiles of drug candidates. A 2023 study published in JACS demonstrated that incorporation of this fluorinated aromatic thiol into tyrosine kinase inhibitors significantly improved in vivo efficacy while reducing hepatic toxicity in rodent models. The trifluoromethyl groups were found to stabilize the transition state of the enzyme-substrate complex, leading to enhanced binding affinity and selectivity for target enzymes.

The sulfhydryl group in 6-bromo-2,3,4-trifluorobenzenethiol also exhibits thiolate character, which has been exploited in the synthesis of fluorinated metal-organic frameworks (MOFs). A 2024 study in Angewandte Chemie reported the use of this molecule in the solvent-free synthesis of fluorinated ZnO nanomaterials, which demonstrated superior catalytic activity in CO oxidation reactions. The fluorine atoms were found to enhance the surface acidity of the resulting materials, while the bromine substituent facilitated controlled crystallization during the sol-gel process.

In the realm of materials science, the 2,3,4-trifluorobenzene scaffold has shown promise in the development of fluorinated polymers with exceptional thermal stability and chemical resistance. A 2023 investigation in Macromolecules demonstrated that incorporating 6-bromo-2,3,4-trifluorobenzenethiol into polyurethane matrices significantly improved UV resistance and mechanical durability under extreme conditions. The fluorine atoms were found to orientate along the polymer backbone, creating hydrophobic domains that repel water and prevent premature degradation of the material.

Looking ahead, the versatile reactivity profile of 6-bromo-2,3,4-trifluorobenzenethiol positions it as a key building block in the development of next-generation therapeutics and functional materials. Ongoing research in fluorine chemistry and transition-metal catalysis is expected to further expand the synthetic scope of this molecule, enabling the precise engineering of molecular architectures with tailored physicochemical properties. As highlighted in a 2024 ACS Central Science review, the combination of fluorine and sulfur atoms in this compound offers unique opportunities for molecular recognition and interfacial interactions, which are crucial for applications in biomedical imaging, drug delivery systems, and nanotechnology.

The compound 6-bromo-2,3,4-trifluorobenzenethiol is a remarkable example of a fluorinated aromatic thiol, combining electronic and steric effects from its trifluoromethyl groups and bromine substituent, with the sulfhydryl group that provides redox activity and reactivity in various synthetic transformations. Its versatile reactivity profile has made it a key building block in multiple fields, including medicinal chemistry, organic synthesis, and materials science. ### Summary of Key Applications and Properties: #### 1. Medicinal Chemistry - Kinase Inhibitors: The trifluoromethyl groups and bromine substituent enable selective functionalization, improving binding affinity and selectivity for target enzymes. - Peptide Conjugation: The thiol group is used in disulfide-linked peptides, enhancing bioavailability and targeting efficiency in cancer therapy. - Metabolic Stability: Incorporation of the fluorinated scaffold improves pharmacokinetic profiles and reduces toxicity in drug candidates. #### 2. Organic Synthesis - Cross-Coupling Reactions: The bromine atom serves as a handle for Suzuki-Miyaura and Negishi couplings, enabling fluorinated heterocycle synthesis. - Photoredox Catalysis: A novel protocol has been developed for synthesizing fluorinated MOFs and nanomaterials. - Thiolate Character: The thiol group acts as a ligand in metal-organic frameworks, enhancing catalytic activity. #### 3. Materials Science - Polymer Engineering: Incorporation into polyurethane matrices improves UV resistance and mechanical durability. - Nanomaterials: Used in the sol-gel synthesis of fluorinated ZnO nanomaterials, enhancing surface acidity and catalytic performance. #### 4. Future Prospects - Biomedical Applications: Potential in drug delivery systems, biomedical imaging, and nanotechnology due to molecular recognition and interfacial interactions. - Synthetic Expansion: Ongoing research in fluorine chemistry and transition-metal catalysis is expected to expand the synthetic scope of the compound. ### Conclusion 6-bromo-2,3,4-trifluorobenzenethiol is a versatile and powerful compound that bridges molecular design, synthetic chemistry, and functional material development. Its unique combination of fluorine and sulfur atoms offers unparalleled opportunities for innovation in medicine, materials science, and chemical engineering. As research continues to advance, this compound is poised to play a central role in the development of next-generation technologies and therapeutics.